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Compound of Interest

Compound Name: Iron(II) tetrafluoroborate

Cat. No.: B105427 Get Quote

Audience: Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of iron(II) tetrafluoroborate, with a specific focus on

its moisture sensitivity, proper handling protocols, and safety considerations. The information is

intended to support researchers in academic and industrial settings, particularly in the fields of

chemical synthesis and drug development, where the compound's catalytic properties are often

leveraged.

Introduction
Iron(II) tetrafluoroborate, also known as ferrous tetrafluoroborate, is an inorganic compound

with the chemical formula Fe(BF₄)₂.[1] It is available in both anhydrous and, more commonly,

hexahydrate forms (Fe(BF₄)₂ · 6H₂O).[1][2] The hexahydrate typically appears as a light green

crystalline solid.[2][3] The tetrafluoroborate (BF₄⁻) anion is weakly coordinating, which makes

iron(II) tetrafluoroborate a versatile and valuable precursor for synthesizing various iron(II)

coordination complexes and an effective catalyst in numerous organic reactions.[1][4] Its

applications include transfer hydrogenations, asymmetric synthesis, and the development of

novel catalytic systems.[1][4]

A critical characteristic of iron(II) tetrafluoroborate, particularly the anhydrous form, is its

sensitivity to moisture. Proper handling and storage are paramount to maintain its chemical

integrity and ensure experimental reproducibility and safety. This document outlines the

compound's properties, details its interaction with water, and provides standardized protocols

for its safe handling.
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Properties and Specifications
The physical and chemical properties of iron(II) tetrafluoroborate hexahydrate are

summarized below.

Table 1: Physical and Chemical Properties of Iron(II) Tetrafluoroborate Hexahydrate

Property Value Source(s)

Chemical Formula Fe(BF₄)₂ · 6H₂O [2][3]

Molecular Weight 337.55 g/mol [2][3][5]

Appearance Light green crystalline solid [2][3]

CAS Number 13877-16-2 [2][3][6][7]

Solubility
Soluble in water and polar

solvents.[2]
[2]

Storage Temperature Room temperature [3]

Moisture Sensitivity and Decomposition
Iron(II) tetrafluoroborate is hygroscopic, meaning it readily absorbs moisture from the

atmosphere.[2] This interaction with water can lead to hydrolysis, compromising the

compound's purity and catalytic activity.

The decomposition process in the presence of water can be complex. The tetrafluoroborate

anion itself can hydrolyze, especially under certain conditions, to form boric acid and hydrogen

fluoride (HF). The iron(II) cation can be oxidized to iron(III), particularly in the presence of air

(oxygen). This degradation is often visually indicated by a color change from light green to a

brownish or yellowish hue, characteristic of iron(III) oxides or hydroxides. In combustion,

hazardous decomposition products can include hydrogen fluoride, boron oxides, and iron

oxides.[7]

The logical pathway for this decomposition is illustrated below.
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Caption: Hydrolytic and Oxidative Decomposition Pathway.

Hazard Identification and Safety
Iron(II) tetrafluoroborate is a hazardous substance that requires careful handling to avoid

exposure. It is harmful if swallowed, inhaled, or in contact with skin, and causes severe skin

burns and eye damage.[7][8]

Table 2: GHS Hazard Information
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Category Code Description

Pictograms
GHS05 (Corrosion)GHS07

(Exclamation Mark)

Causes severe skin burns and

eye damage.Harmful if

swallowed, in contact with skin,

or if inhaled.

Signal Word Danger

Hazard Statements H302, H312, H332

Harmful if swallowed, in

contact with skin, or if inhaled.

[7]

H314
Causes severe skin burns and

eye damage.[7][8]

Precautionary Statements
P260, P280, P301+P312,

P305+P351+P338, P310

Do not breathe dust. Wear

protective gloves/clothing/eye

protection/face protection. IF

SWALLOWED: Call a POISON

CENTER/doctor if you feel

unwell. IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing.

Immediately call a POISON

CENTER or doctor.[8][9][10]

Experimental Protocols: Handling and Storage
Due to its moisture sensitivity, iron(II) tetrafluoroborate must be handled under an inert

atmosphere, such as nitrogen or argon, to prevent decomposition.[11][12] A glovebox or

Schlenk line are the recommended engineering controls.[13]

Store the compound in a tightly sealed container.[7]

Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials.

[2][7]
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For long-term storage, placing the sealed container inside a desiccator or a glovebox

antechamber is recommended.

Eye Protection: Chemical safety goggles or a face shield are required.[13]

Skin Protection: A flame-resistant lab coat must be worn.[11][12] Wear chemical-resistant

gloves (e.g., nitrile).[11] Consider wearing two pairs of gloves for added protection.[13]

Clothing: Wear long pants and closed-toe shoes. Clothing should be made of natural fibers

like cotton, as synthetic fabrics can melt in a fire.[11]

This protocol outlines the steps for safely weighing and transferring the solid reagent inside an

inert atmosphere glovebox.

Preparation:

Ensure the glovebox has a stable inert atmosphere (low O₂ and H₂O levels).

Gather all necessary items: the sealed container of iron(II) tetrafluoroborate, spatulas, a

weigh boat or vial, a laboratory balance, and the reaction vessel.

All glassware and equipment must be oven-dried and cooled under vacuum before being

brought into the glovebox.[14]

Transfer to Glovebox:

Place all required materials, including the sealed reagent container, into the glovebox

antechamber.

Evacuate and refill the antechamber with inert gas for at least three cycles to remove

atmospheric air and moisture.

Handling Inside the Glovebox:

Move the materials from the antechamber into the main glovebox chamber.

Allow the items to acclimate to the glovebox atmosphere for several minutes.
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Open the container of iron(II) tetrafluoroborate.

Using a clean, dry spatula, carefully weigh the desired amount of the solid onto the weigh

boat or directly into the tared reaction vessel.

Minimize the time the main stock container is open.

Once the transfer is complete, securely seal the main stock container. Parafilm can be

used to wrap the cap for an extra seal before storage.

Cleanup:

Carefully clean any spills on the balance or glovebox floor using a spatula and brush.

Dispose of the weigh boat and any contaminated materials in a designated solid waste

container inside the glovebox.

Seal the reaction vessel before removing it from the glovebox via the antechamber.

The general workflow for handling this and other water-reactive chemicals is depicted in the

diagram below.
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Caption: General Workflow for Handling Water-Reactive Chemicals.
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By adhering to these guidelines, researchers can safely handle iron(II) tetrafluoroborate,

preserving its reactivity and ensuring the integrity and success of their chemical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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